Cas no 4893-92-9 (4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine)

4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine structure
4893-92-9 structure
Product Name:4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
CAS No:4893-92-9
MF:C8H7N3O2
MW:177.160081148148
CID:2619861
PubChem ID:53412729
Update Time:2025-04-21

4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
    • 3-Nitro-4-Methyl-7-azaindole
    • 4893-92-9
    • DTXSID70696611
    • SB14365
    • Inchi: 1S/C8H7N3O2/c1-5-2-3-9-8-7(5)6(4-10-8)11(12)13/h2-4H,1H3,(H,9,10)
    • InChI Key: MOEXQWRDNQTBHO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CNC2C1=C(C)C=CN=2)=O

Computed Properties

  • Exact Mass: 177.053826475Da
  • Monoisotopic Mass: 177.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 74.5Ų

4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-100MG
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
100MG
¥ 1,524.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-250MG
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
250MG
¥ 2,435.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-500MG
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
500MG
¥ 4,052.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-1G
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
1g
¥ 6,078.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-5G
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
5g
¥ 18,235.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-100mg
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
100mg
¥1523.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-250mg
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
250mg
¥2433.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-500mg
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
500mg
¥4049.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-1g
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
1g
¥6073.0 2024-04-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBLJ1432-5g
4-methyl-3-nitro-1H-pyrrolo[2,3-b]pyridine
4893-92-9 95%
5g
¥18222.0 2024-04-19

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